Cas no 1628689-35-9 (Thiazole, 4-chloro-2-(chloromethyl)-)

• Product Name: Thiazole, 4-chloro-2-(chloromethyl)-
• CAS No: 1628689-35-9
• MF: C₄H₃Cl₂NS
• MW: 168.044317483902
• CID: 6001918
• PubChem ID: 22446559
• Update Time: 2024-01-13

Thiazole, 4-chloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-chloro-2-(chloromethyl)-
• SCHEMBL8708377
• 1628689-35-9
• EN300-7462536
• 4-CHLORO-2-(CHLOROMETHYL)THIAZOLE
• 4-chloro-2-(chloromethyl)-1,3-thiazole
• AT15212

• Inchi： 1S/C4H3Cl2NS/c5-1-4-7-3(6)2-8-4/h2H,1H2
• InChI Key： UOJOAKMCWHWVRF-UHFFFAOYSA-N
• SMILES： S1C=C(Cl)N=C1CCl

Computed Properties

• Exact Mass: 166.9363257g/mol
• Monoisotopic Mass: 166.9363257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 222.3±20.0 °C(Predicted)
• pka: -0.78±0.10(Predicted)